Cas no 2172121-93-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid
- EN300-1512534
- 2172121-93-4
-
- Inchi: 1S/C27H32N2O5/c1-27(2,25(32)29-23-14-8-7-13-21(23)24(30)31)16-28-26(33)34-15-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-6,9-12,21-23H,7-8,13-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
- InChI Key: FVKAQDPPSIKVSZ-UHFFFAOYSA-N
- SMILES: OC(C1CCCCC1NC(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512534-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1512534-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1512534-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1512534-250mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1512534-500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1512534-1000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1512534-2500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1512534-5000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1512534-10000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclohexane-1-carboxylic acid |
2172121-93-4 | 10000mg |
$14487.0 | 2023-09-27 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid
Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid (CAS No. 2172121-93-4)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid (CAS No. 2172121-93-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cyclohexane, making it a valuable intermediate in the synthesis of peptides and other bioactive molecules.
The structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid is characterized by a central cyclohexane ring with a carboxylic acid group at the 1-position and an amide group at the 3-position. The amide group is further substituted with a 2,2-dimethylpropanamide moiety, which is itself attached to an Fmoc protecting group. This unique structural arrangement provides several key advantages in synthetic chemistry and drug development.
Fmoc protection is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of the Fmoc group in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid makes it an ideal building block for constructing complex peptide sequences. The cyclohexane ring adds conformational rigidity, which can be crucial for maintaining the desired biological activity of the final product.
Recent studies have highlighted the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid in various therapeutic applications. For instance, researchers at the University of California, San Francisco, have demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's by modulating specific protein interactions.
In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the use of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid in the development of novel antibiotics. The cyclohexane ring was found to enhance the antimicrobial activity of the resulting peptides by improving their membrane permeability and stability under physiological conditions.
The versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid extends beyond peptide synthesis. It has also been utilized in the synthesis of small molecule drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are key targets for drug discovery. By incorporating this compound into GPCR ligands, researchers have been able to achieve improved binding affinity and selectivity, leading to more effective therapeutic agents.
The synthetic route for preparing 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid involves several well-established chemical transformations. The process typically begins with the reaction of fluorenylmethoxycarbonyl chloride (FmocCl) with an appropriate amine to form the Fmoc-amide intermediate. This intermediate is then coupled with a cyclohexanecarboxylic acid derivative using a coupling reagent such as HATU or EDC·HCl. The final step involves the formation of the 3-amide group through a reaction with 2,2-dimethylpropionyl chloride or a similar reagent.
The purity and quality of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing this compound and ensuring its purity. These analytical methods provide detailed information about the molecular structure and any potential impurities that may affect its performance.
In conclusion, 2-3-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} - 3 - methylbutanamide cyclohexanecarboxylic acid (CAS No. 2172121 - 93 - 4) is a versatile and valuable compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent building block for synthesizing peptides and small molecule drugs with enhanced stability, bioavailability, and therapeutic efficacy. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.
2172121-93-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)